Cas no 327074-23-7 ((1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine)

• Product Name: (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine
• CAS No: 327074-23-7
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 6150502
• PubChem ID: 779463
• Update Time: 2025-07-14

(1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine
• 327074-23-7
• N-(4-Methoxyphenyl)-1-(5-(4-methoxyphenyl)furan-2-yl)methanimine
• AKOS000627873
• N-(4-methoxyphenyl)-1-[5-(4-methoxyphenyl)furan-2-yl]methanimine
• 4-methoxy-N-{(E)-[5-(4-methoxyphenyl)furan-2-yl]methylidene}aniline
• (1E)-N-(4-METHOXYPHENYL)-1-[5-(4-METHOXYPHENYL)FURAN-2-YL]METHANIMINE
• IDI1_009088
• HMS1415H11
• (E)-4-methoxy-N-((5-(4-methoxyphenyl)furan-2-yl)methylene)aniline
• F0344-1842
• IFLab1_001221

• Inchi： 1S/C19H17NO3/c1-21-16-7-3-14(4-8-16)19-12-11-18(23-19)13-20-15-5-9-17(22-2)10-6-15/h3-13H,1-2H3/b20-13+
• InChI Key： UNSNCYPINOPKCV-DEDYPNTBSA-N
• SMILES： O1C(/C=N/C2C=CC(=CC=2)OC)=CC=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų

Additional information on (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine

Comprehensive Overview of the Compound CAS No. 327074-23-7: (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine

The compound with the CAS No. 327074-23-7, known as (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine, is a unique and intriguing molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a furan ring, methoxy groups, and an imine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

(1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Recent research has focused on its pharmacological properties, particularly its ability to interact with specific biological targets. For instance, studies have shown that this compound exhibits significant anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents.

The molecular structure of (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine is composed of a furan ring substituted with a methoxyphenyl group at the 5-position and an imine group attached to the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, such as enhanced solubility and stability. These properties are crucial for optimizing the compound's bioavailability and efficacy in vivo.

In terms of synthesis, (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of 5-(4-methoxyphenyl)furfural with 4-methoxyaniline under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production in both academic and industrial settings.

The biological activities of (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine have been extensively studied using various in vitro and in vivo models. Research has demonstrated that this compound possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress, which is implicated in various diseases including neurodegenerative disorders and cardiovascular diseases.

One of the key areas of interest in the study of (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine is its potential as a therapeutic agent for neurodegenerative diseases. Recent studies have explored its neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce neuronal cell death and improve cognitive function in these models, suggesting its potential as a novel treatment option.

Furthermore, the pharmacokinetic properties of (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine have been investigated to understand its behavior in biological systems. Studies have revealed that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective drug formulations. These findings highlight the compound's potential for further development into clinically viable therapeutic agents.

In conclusion, the compound with the CAS No. 327074-23-7, known as (1E)-N-(4-methoxyphenyl)-1-5-(4-methoxyphenyl)furan-2-ylmethanimine, represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and applications in medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.